Cas no 114365-45-6 (1,2-Benzenedimethanol, 3,4,5-tris(1,1-dimethylethyl)-)

1,2-Benzenedimethanol, 3,4,5-tris(1,1-dimethylethyl)- structure
114365-45-6 structure
Product Name:1,2-Benzenedimethanol, 3,4,5-tris(1,1-dimethylethyl)-
CAS No:114365-45-6
MF:C20H34O2
MW:306.482766628265
CID:1202117
PubChem ID:14093661
Update Time:2025-04-20

1,2-Benzenedimethanol, 3,4,5-tris(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedimethanol, 3,4,5-tris(1,1-dimethylethyl)-
    • [3,4,5-tritert-butyl-2-(hydroxymethyl)phenyl]methanol
    • (3,4,5-Tri-tert-butyl-1,2-phenylene)dimethanol
    • 114365-45-6
    • DTXSID00555808
    • Inchi: 1S/C20H34O2/c1-18(2,3)15-10-13(11-21)14(12-22)16(19(4,5)6)17(15)20(7,8)9/h10,21-22H,11-12H2,1-9H3
    • InChI Key: BLITWNURMAUSSE-UHFFFAOYSA-N
    • SMILES: OCC1=C(CO)C=C(C(C)(C)C)C(=C1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 306.25602
  • Monoisotopic Mass: 306.255880323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

1,2-Benzenedimethanol, 3,4,5-tris(1,1-dimethylethyl)- Related Literature

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